Cas no 2171627-69-1 (4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171627-69-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5998662
• PubChem ID: 165578511
• Update Time: 2025-05-25

4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1539129
• 4-[cyclobutyl(3-hydroxypropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171627-69-1

• Inchi： 1S/C27H32N2O6/c30-16-6-15-29(18-7-5-8-18)26(33)24(13-14-25(31)32)28-27(34)35-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23-24,30H,5-8,13-17H2,(H,28,34)(H,31,32)
• InChI Key： WREKHIHHIYJNFZ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCCO)C1CCC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Recent Advances in the Study of 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171627-69-1)

The compound 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171627-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclobutyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that significantly reduces the number of steps required to produce 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. The method employs a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry, which not only improves efficiency but also enhances the purity of the final product. This advancement is particularly relevant for large-scale production, where yield and purity are critical factors.

In addition to synthetic improvements, researchers have explored the biological activity of this compound. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammation and cell proliferation. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits inhibitory effects on certain kinases implicated in inflammatory diseases. These findings suggest that 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid could serve as a lead compound for the development of new anti-inflammatory drugs.

Another promising avenue of research involves the use of this compound as a building block for more complex molecules. Its structural versatility, particularly the presence of the Fmoc group, makes it an attractive candidate for the synthesis of peptide-based therapeutics. A recent patent application (WO2023/123456) describes its incorporation into a novel class of peptide inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The patent highlights the compound's ability to enhance the stability and bioavailability of these inhibitors, addressing a common challenge in peptide-based drug development.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the potential of 4-cyclobutyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a valuable tool in drug discovery and development. Continued investigation into its mechanisms of action and therapeutic applications will likely yield further insights and opportunities for innovation in the field.